Cas no 922144-27-2 (1H-Indole-1-carboxylic acid, 3-nitro-, 2-methylpropyl ester)

1H-Indole-1-carboxylic acid, 3-nitro-, 2-methylpropyl ester structure
922144-27-2 structure
Product Name:1H-Indole-1-carboxylic acid, 3-nitro-, 2-methylpropyl ester
CAS No:922144-27-2
MF:C13H14N2O4
MW:262.261263370514
CID:742387
PubChem ID:71421760
Update Time:2025-04-19

1H-Indole-1-carboxylic acid, 3-nitro-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-carboxylic acid, 3-nitro-, 2-methylpropyl ester
    • 2-methylpropyl 3-nitroindole-1-carboxylate
    • 2-Methylpropyl 3-nitro-1H-indole-1-carboxylate
    • 922144-27-2
    • DTXSID20840809
    • Inchi: 1S/C13H14N2O4/c1-9(2)8-19-13(16)14-7-12(15(17)18)10-5-3-4-6-11(10)14/h3-7,9H,8H2,1-2H3
    • InChI Key: KCMFHXOYFHDWAF-UHFFFAOYSA-N
    • SMILES: O(C(N1C=C(C2C=CC=CC1=2)[N+](=O)[O-])=O)CC(C)C

Computed Properties

  • Exact Mass: 262.09535693g/mol
  • Monoisotopic Mass: 262.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 77Ų
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